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Compound of Interest

Compound Name: 2,6-Dicyano-4-methylpyridine
CAS No.: 21635-92-7
Cat. No.: B1622748
Get Quote
. J

Executive Summary

2,6-Dicyano-4-methylpyridine (also known as 4-methylpyridine-2,6-dicarbonitrile) is a highly
functionalized pyridine derivative (

, MW 143.15).[1][2] It serves as a critical intermediate in the synthesis of tridentate ligands
(e.g., PyBox analogs) and optoelectronic materials.[2] Its

symmetry and strong electron-withdrawing nitrile groups create a distinct spectral signature
characterized by simplified NMR splitting patterns and diagnostic infrared absorption bands.[2]
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Property Data

CAS Registry Number 21635-92-7

Molecular Formula

Molecular Weight 143.15 g/mol

Off-white to pink/red crystalline solid
Appearance (commercial samples often colored due to

charge-transfer impurities)

~128-130 °C (Analogous purified range);
Melting Point Commercial sources often cite higher

decomposition ranges.[1][2]

Molecular Characterization Strategy

The identification of this compound relies on confirming the substitution pattern of the pyridine
ring.[2] The 2,6-dicyano substitution imposes a high degree of symmetry, rendering the
aromatic protons equivalent and the nitrile carbons equivalent.

Analytical Workflow

The following Graphviz diagram outlines the logical flow for characterizing the compound,
moving from bulk property verification to structural confirmation.
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Figure 1: Sequential analytical workflow for verifying 2,6-Dicyano-4-methylpyridine.
Detailed Spectral Analysis

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The
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H NMR spectrum is defined by its simplicity due to the molecule's plane of symmetry passing
through the nitrogen, C4, and the methyl group.[2]

H NMR Data (Predicted/Analog-Derived in CDCI

)
Shift ( o ] ] Mechanistic
Multiplicity Integration Assignment )

Insight

» Ppm)
Deshielded
relative to 4-
picoline (~7.0

ppm) due to the
strong electron-
7.80—-7.95 Singlet (s) 2H Ar-H (C3, C5) withdrawing
anisotropic and
inductive effects
of the ortho-
nitrile groups.[1]

[2]

Deshielded
relative to 4-
picoline (~2.4

2.60-2.70 Singlet (s) 3H Ar-CH

ppm) due to the
electron-deficient
pyridine ring.[1]

[2]

C NMR Data (Predicted)

 Nitriles (
): ~116-117 ppm.[2]
e Aromatic C2/C6 (Quaternary): ~134-136 ppm (Shielded relative to typical pyridine

-carbons due to ipso-substitution).[1]
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e Aromatic C3/C5 (CH): ~128-130 ppm.[2]
e Aromatic C4 (Quaternary): ~150-155 ppm.[2][3]
e Methyl (

): ~21-22 ppm.[2]

Expert Insight: The absence of coupling in the aromatic region (singlet) is the primary
confirmation of the 2,6-substitution pattern.[2] If a doublet is observed, the sample is likely

contaminated with monosubstituted isomers (e.g., 2-cyano-4-methylpyridine).[1]

B. Infrared (IR) Spectroscopy

IR is the fastest method to confirm the successful introduction of the nitrile groups.[2]

Wavenumber (cm

Vibration Mode Diagnostic Value
)
Critical. Sharp, medium-
2240 — 2255 Stretch intensity band.[1][2] Confirms
presence of nitrile.
3050 _ 3080 Weak bands typical of
Aromatic heteroaromatics.
2920 - 2960 Aliphatic Methyl group stretches.[1][2]
) ) Characteristic of the pyridine
1590 - 1605 Ring Breathing

skeleton.[1]

C. Mass Spectrometry (MS)
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The mass spectrum follows a fragmentation pathway characteristic of alkyl-substituted
heteroaromatic nitriles.[2]

¢ Molecular lon (

): m/z 143 (Base peak or high intensity).[2]
o Key Fragments:

o m/z116 (

): Loss of HCN.[1][2] Common in cyanopyridines.[1][2]

o m/z128 (

): Loss of methyl radical (

).[2]

o m/z 66: Ring fragmentation (loss of

fragments).

Molecular Ion

[M]+ m/z 143

~HCN (27) \ CH3 (15)

[M - HCN]+ [M - CH3]+

Ring Cleavage
m/z ~66
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Figure 2: Proposed fragmentation pathway for 2,6-Dicyano-4-methylpyridine.

Synthesis Context & Impurity Profiling

Understanding the synthesis is crucial for interpreting spectral "ghost peaks."[2] This compound

is typically synthesized via the Reissert-Henze reaction or oxidative cyanation.[1][2]

Precursor: 4-Methylpyridine-N-oxide.[1][2][4][5]

Reagents: Trimethylsilyl cyanide (TMSCN) and Dimethylcarbamoy! chloride (or Benzoyl
chloride).[2]

Common Impurities:

o Monocyano intermediate: 2-cyano-4-methylpyridine (Look for asymmetric aromatic
doublets in NMR).[1][2]

o Starting Material: 4-methylpyridine-N-oxide (Look for N-O stretch in IR ~1250 cm

)-[11[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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